2-Amino-3-carbomethoxy-4-[p-chlorophenyl]-5,5-dimethyl-4,5-dihydrofuran

• CAS No.: 20566-86-3
• Molecular Formula: C14H16ClNO3
• Molecular Weight: 281.73 g/mol
• IUPAC Name: methyl 5-amino-3-(4-chlorophenyl)-2,2-dimethyl-3H-furan-4-carboxylate
• InChI: InChI=1S/C14H16ClNO3/c1-14(2)11(8-4-6-9(15)7-5-8)10(12(16)19-14)13(17)18-3/h4-7,11H,16H2,1-3H3
• InChI Key: HUBMILRZWQWLGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(=C(O1)N)C(=O)OC)C2=CC=C(C=C2)Cl)C

Description

2-Amino-3-carbomethoxy-4-[p-chlorophenyl]-5,5-dimethyl-4,5-dihydrofuran is a useful research compound. Its molecular formula is C14H16ClNO3 and its molecular weight is 281.73 g/mol. The purity is usually 95%.
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Biological Activity

2-Amino-3-carbomethoxy-4-[p-chlorophenyl]-5,5-dimethyl-4,5-dihydrofuran, also known as methyl 2-amino-4-(4-chlorophenyl)-5,5-dimethyl-4,5-dihydrofuran-3-carboxylate, is a synthetic compound with potential biological activity. This article reviews its biological properties, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C14H16ClNO3
• CAS Number : 20566-86-3
• Molecular Weight : 273.74 g/mol

Structural Features

The structural features of this compound include:

• An amino group at the 2-position.
• A carbomethoxy group at the 3-position.
• A para-chlorophenyl substituent at the 4-position.
• A dimethyl group at the 5-position of the dihydrofuran ring.

These features contribute to its biological activity and interaction with various biological targets.

Inhibitory Effects on Enzymes

Research has indicated that derivatives of this compound exhibit inhibitory effects on several key enzymes involved in neurodegenerative diseases and inflammation:

• Cholinesterases : The compound has shown potential as an inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are critical in Alzheimer's disease management. For instance, compounds with similar structures demonstrated IC50 values ranging from 10.4 μM to 34.2 μM against AChE .
• Cyclooxygenase (COX) : The compound's derivatives have been evaluated for their inhibitory activity against COX enzymes, which are involved in inflammatory processes. Compounds with halogen substitutions exhibited moderate inhibition .
• Lipoxygenases (LOX) : Some derivatives have shown activity against lipoxygenases, suggesting potential anti-inflammatory properties .

Antioxidant Activity

The antioxidant potential of this compound has been explored through various assays. Compounds structurally related to 2-amino derivatives exhibit significant free radical scavenging activity, indicating their potential use in oxidative stress-related conditions .

Cytotoxicity Studies

Cytotoxicity evaluations against cancer cell lines, such as MCF-7 (breast cancer) and Hek293-T cells, have been conducted. Some derivatives showed promising results with IC50 values indicating selective toxicity towards cancer cells while sparing normal cells .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Key observations include:

• Substituent Effects : The presence of electron-withdrawing groups (like chlorine) on the phenyl ring enhances inhibitory activity against cholinesterases.
• Positioning of Functional Groups : Variations in the position of substituents on the furan ring significantly affect enzyme inhibition and cytotoxicity profiles .

Table of Biological Activities

Activity Type	Target Enzyme	IC50 Value (μM)	Reference
AChE Inhibition	Acetylcholinesterase	10.4 - 34.2
BChE Inhibition	Butyrylcholinesterase	7.7 - 30.1
COX Inhibition	Cyclooxygenase	Moderate
LOX Inhibition	Lipoxygenase	Moderate
Cytotoxicity	MCF-7 Cell Line	Selective

Case Studies

Several studies have highlighted the efficacy of this compound and its derivatives:

• Neuroprotective Studies : Research indicated that certain derivatives exhibit neuroprotective effects by inhibiting cholinesterases, thereby increasing acetylcholine levels in synaptic clefts, which is beneficial for cognitive function .
• Anti-inflammatory Research : Studies focusing on inflammation models demonstrated that compounds derived from this structure can reduce inflammatory markers through COX inhibition, providing a pathway for therapeutic applications in inflammatory diseases .